Cas no 2228549-47-9 (1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol
• CAS No: 2228549-47-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6000735
• PubChem ID: 165977790
• Update Time: 2025-05-19

1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol
• EN300-1761983
• [1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]methanol
• 2228549-47-9

• Inchi： 1S/C11H15NO2/c1-8-5-9(6-12-10(8)14-2)11(7-13)3-4-11/h5-6,13H,3-4,7H2,1-2H3
• InChI Key： ZHBBXLPIBUPJGO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NC(=C(C)C=2)OC)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2228549-47-9 and Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol

The compound with the CAS number 2228549-47-9 and the product name 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a cyclopropylmethanol moiety linked to a pyridine derivative, which is further substituted with methoxy and methyl groups. This configuration not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyridine ring in 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol is a key pharmacophore that interacts with various biological targets. Studies have shown that pyridine derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxy group at the 6-position and the methyl group at the 5-position enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The cyclopropylmethanol moiety is another critical feature of this compound that contributes to its unique chemical profile. Cyclopropane rings are known for their high reactivity due to the strain in their three-membered ring structure. This strain can be exploited to facilitate various chemical reactions, making cyclopropane derivatives valuable intermediates in synthetic chemistry. In addition, the cyclopropyl group can influence the electronic properties of the molecule, affecting its interactions with biological targets. The combination of these structural elements makes 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol a versatile scaffold for designing new drugs.

In the context of drug discovery, the development of novel molecular entities is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The compound in question has been studied for its potential as a kinase inhibitor, particularly in targeting tyrosine kinases that are involved in cancer progression. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to disrupt signaling pathways that drive tumor growth and proliferation. Preliminary computational studies suggest that 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol can bind effectively to the ATP-binding site of kinases, thereby inhibiting their activity.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. Medicinal chemists often modify existing scaffolds to improve potency, selectivity, and pharmacokinetic properties. The presence of functional groups such as hydroxyl and ether moieties provides multiple sites for chemical modification. For instance, introducing additional substituents at the cyclopropyl ring or varying the position of methoxy and methyl groups could lead to compounds with enhanced biological activity. Such modifications are essential for translating promising leads into viable drug candidates.

The synthesis of 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine derivative, followed by functionalization at the 6-position with a methoxy group and at the 5-position with a methyl group. The introduction of the cyclopropylmethanol moiety is achieved through cross-coupling reactions or other palladium-catalyzed transformations. These synthetic strategies highlight the importance of transition metal catalysis in modern organic synthesis, enabling efficient construction of complex molecular architectures.

Advances in spectroscopic techniques have also played a crucial role in characterizing this compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Additionally, X-ray crystallography offers high-resolution structural data when single crystals are available. These analytical methods are essential for verifying the identity and purity of synthetic products before proceeding with biological evaluations.

The potential applications of 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol extend beyond oncology. Researchers have explored its activity against other disease targets, including infectious diseases and inflammatory disorders. The compound's ability to interact with biological macromolecules suggests broad therapeutic potential. For instance, its interactions with enzymes and receptors could be exploited to develop treatments for neurological disorders or metabolic diseases. Such explorations underscore the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in identifying new drug candidates.

In conclusion, 1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylmethanol represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a pyridine derivative with a cyclopropylmethanol moiety creates a versatile scaffold that can be further optimized for various therapeutic applications. Ongoing research aims to elucidate its mechanism of action and evaluate its efficacy in preclinical models. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human health.